2,2,2-trifluoroethyl N-(1-cyclopropylethyl)carbamate
Overview
Description
2,2,2-Trifluoroethyl N-(1-cyclopropylethyl)carbamate is a chemical compound with the CAS Number: 1489218-72-5 . It has a molecular weight of 211.18 . The IUPAC name for this compound is 2,2,2-trifluoroethyl 1-cyclopropylethylcarbamate . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12F3NO2/c1-5(6-2-3-6)12-7(13)14-4-8(9,10)11/h5-6H,2-4H2,1H3,(H,12,13) . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.Physical and Chemical Properties Analysis
The compound is a powder that is stored at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current literature.Scientific Research Applications
Trifluoromethylcarbene Generation
Trifluoromethylcarbene (:CHCF3), generated from related trifluoroethyl compounds, is applied in the Fe-catalyzed cyclopropanation of olefins. This reaction produces trifluoromethylated cyclopropanes with high yields, showcasing the compound's utility in synthesizing complex fluorinated structures which are often sought after in material science, pharmaceuticals, and agrochemicals (Y. Duan et al., 2016).
Palladium-Catalyzed Trifluoroethylation
The introduction of fluorinated moieties into organic molecules enhances their biological activities, making such transformations critical in drug design. A study explores the palladium-catalyzed 2,2,2-trifluoroethylation of organoboronic acids and esters, expanding the toolkit for incorporating fluorinated groups into aromatic compounds. This method underscores the importance of trifluoroethyl compounds in medicinal chemistry and related fields (Yanchuan Zhao & Jinbo Hu, 2012).
Asymmetric Synthesis of Trifluoromethyl Cyclopropanes
Research demonstrates the use of Ru(ii)-Pheox catalysts for the highly enantioselective synthesis of trifluoromethyl cyclopropanes from olefins. This reaction's ability to proceed at low catalyst loading and yield products with excellent diastereoselectivity and enantioselectivity highlights the relevance of fluorinated compounds in synthesizing enantiomerically pure molecules for potential pharmaceutical applications (Manato Kotozaki et al., 2018).
Synthesis and Reactivity of Fluorinated Cyclopropenes
The synthesis of 1,3-diaryl-3-trifluoromethylcyclopropenes showcases the pivotal role of the trifluoromethyl group in enabling reactions that lead to the formation of structurally unique cyclopropenes. Such studies reveal the broader applicability of trifluoroethyl-related compounds in creating novel molecular architectures, which are valuable in materials science and synthetic organic chemistry (Raquel Barroso et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2,2,2-trifluoroethyl N-(1-cyclopropylethyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12F3NO2/c1-5(6-2-3-6)12-7(13)14-4-8(9,10)11/h5-6H,2-4H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPSHGEXFPAVWAS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC1)NC(=O)OCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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